2,2-Dimethylbutane 2,2-Dimethylbutane Neohexane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Irritating vapor. Flash point -54°F.
Brand Name: Vulcanchem
CAS No.: 75-83-2
VCID: VC0166423
InChI: InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
SMILES: CCC(C)(C)C
Molecular Formula: C6-H14
Molecular Weight: 86.18 g/mol

2,2-Dimethylbutane

CAS No.: 75-83-2

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VCID: VC0166423

Molecular Formula: C6-H14

Molecular Weight: 86.18 g/mol

2,2-Dimethylbutane - 75-83-2

CAS No. 75-83-2
Product Name 2,2-Dimethylbutane
Molecular Formula C6-H14
Molecular Weight 86.18 g/mol
IUPAC Name 2,2-dimethylbutane
Standard InChI InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
Standard InChIKey HNRMPXKDFBEGFZ-UHFFFAOYSA-N
SMILES CCC(C)(C)C
Canonical SMILES CCC(C)(C)C
Boiling Point 121.5 °F at 760 mm Hg (NTP, 1992)
49.7 °C
121.5°F
Colorform Colorless liquid
Density 0.649 at 68 °F (USCG, 1999)
0.6444 g/cu cm at 25 °C
0.649
Flash Point -54 °F (NTP, 1992)
-54 °F (-48 °C) closed cup
-54°F
Melting Point -148 °F (NTP, 1992)
-99.0 °C
-99.9 °C
-148°F
Physical Description Neohexane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Irritating vapor. Flash point -54°F.
Clear liquids with mild, gasoline-like odors.
Description Neohexane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Irritating vapor. Flash point -54°F.
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
2.14e-04 M
In water, 21.2 mg/L at 25 °C
Soluble in ethanol, diethyl ether; very soluble in acetone, benzene, petroleum ether, carbon tetrachloride
Synonyms 2,2-Dimethylbutane
Vapor Density 3 (NTP, 1992) (Relative to Air)
3.0 (Air = 1)
3
Vapor Pressure 274 mm Hg at 70 °F ; 400 mm Hg at 87.8° F (NTP, 1992)
319.30 mmHg
319 mm Hg at 25 °C
274 mmHg
PubChem Compound 6403
Last Modified Nov 11 2021
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